Cas no 112430-66-7 (Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)-)

• Product Name: Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)-
• CAS No: 112430-66-7
• MF: C₃₂H₄₆O₅
• MW: 510.704650402069
• CID: 225319
• PubChem ID: 10436380
• Update Time: 2025-06-10

Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)- Chemical and Physical Properties

Names and Identifiers

• Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)-
• Ganoderic acid T-Q
• Ganodermic acid T-Q
• (15alpha,24E)-15-(Acetyloxy)-3-oxo-lanosta-7,9(11),24-trien-26-oic acid
• 15α-Acetoxy-3-oxo-5α-lanosta-7,9(11),24-trien-26-oic acid
• 15α-Acetyloxy-3-oxo-5α-lanosta-7,9(11),24-triene-26-oic acid
• (E,6R)-6-[(5R,10S,13R,14R,15S,17R)-15-acetyloxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid
• HY-N8039
• AKOS040761766
• CHEBI:205198
• 112430-66-7
• CS-0139016
• CHEMBL4126919
• (15alpha,24E)-15-(Acetyloxy)-3-oxolanosta-7,9(11),24-trien-26-oic acid
• DTXSID401164932
• (15I+/-,24E)-15-(Acetyloxy)-3-oxolanosta-7,9(11),24-trien-26-oic acid
• (E,6R)-6-((5R,10S,13R,14R,15S,17R)-15-acetyloxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta(a)phenanthren-17-yl)-2-methylhept-2-enoic acid
• Ganoderate T-Q
• (2E,6R)-6-[(2S,7R,11R,12S,14R,15R)-12-(Acetyloxy)-2,6,6,11,15-pentamethyl-5-oxotetracyclo[8.7.0.0,.0,]heptadeca-1(17),9-dien-14-yl]-2-methylhept-2-enoate
• (2E,6R)-6-((2S,7R,11R,12S,14R,15R)-12-(Acetyloxy)-2,6,6,11,15-pentamethyl-5-oxotetracyclo(8.7.0.0,.0,)heptadeca-1(17),9-dien-14-yl)-2-methylhept-2-enoate

• Inchi： 1S/C32H46O5/c1-19(10-9-11-20(2)28(35)36)24-18-27(37-21(3)33)32(8)23-12-13-25-29(4,5)26(34)15-16-30(25,6)22(23)14-17-31(24,32)7/h11-12,14,19,24-25,27H,9-10,13,15-18H2,1-8H3,(H,35,36)/b20-11+/t19-,24-,25+,27+,30-,31-,32-/m1/s1
• InChI Key： JVABUELIHJXLKP-JBOPJBCTSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@H]([C@H](C)CC/C=C(/C(=O)O)\C)[C@@]2(C)CC=C3[C@@]4(C)CCC(C(C)(C)[C@@H]4CC=C3[C@@]21C)=O

Computed Properties

• Exact Mass: 510.33468
• Monoisotopic Mass: 510.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.1E-5 g/L) (25 ºC),
• PSA: 80.67

Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lanosta-7,9(11),24-trien-26-oicacid, 15-(acetyloxy)-3-oxo-, (15a,24E)-

Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) (CAS No. 112430-66-7): An Overview of a Promising Compound in Pharmaceutical Research

Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) (CAS No. 112430-66-7) is a complex triterpenoid compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the lanostane class of triterpenoids, which are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and immunomodulatory effects.

The chemical structure of Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) is characterized by a tetracyclic skeleton with a 3-keto group and an acetylated hydroxyl group at the C-15 position. The presence of these functional groups contributes to its biological activity and stability. The compound also features a conjugated triene system in the side chain, which is believed to play a crucial role in its pharmacological effects.

Recent studies have highlighted the potential of Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) in various therapeutic applications. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) has demonstrated significant antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of multiple signaling pathways, such as the inhibition of NF-κB and activation of caspases. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

Beyond its anti-inflammatory and antitumor properties, Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) has also been investigated for its immunomodulatory effects. Research has shown that it can modulate the immune response by enhancing the activity of natural killer cells and T lymphocytes. This property makes it a potential candidate for the treatment of immune-related disorders and as an adjuvant in vaccine development.

The pharmacokinetic properties of Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) have also been studied to understand its bioavailability and metabolism. Initial findings indicate that it has good oral bioavailability and is metabolized primarily in the liver through Phase I and Phase II reactions. These characteristics are important for optimizing its use in therapeutic formulations.

In conclusion, Lanosta-7,9(11),24-trien-26-oic acid, 15-(acetyloxy)-3-oxo-, (15α,24E) (CAS No. 112430-66-7) is a multifunctional triterpenoid compound with significant potential in pharmaceutical research. Its anti-inflammatory, antitumor, and immunomodulatory properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.